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Compound of Interest

Compound Name:
1H-Pyrrole-2,3-dimethanol, 1,5-

dimethyl-

CAS No.: 68384-86-1

Cat. No.: B12804797

Get Quote

Executive Summary
The synthesis of 1,5-dimethyl-1H-pyrrole-2,3-dimethanol presents a specific regiochemical

challenge: establishing substituents at the 1, 2, 3, and 5 positions while leaving the 4-position

unsubstituted. Standard Paal-Knorr condensation of 2,5-hexanedione yields 1,2,5-

trimethylpyrrole, which lacks the necessary 3-position functionality.

To achieve the target structure with high fidelity, this guide employs a Convergent Hantzsch-

Type Strategy. This route utilizes the reaction of an enamine (derived from dimethyl

acetylenedicarboxylate) with an

-haloketone. This method guarantees the correct placement of the ester precursors at positions
2 and 3, which are subsequently reduced to the target dimethanol.

Key Advantages of This Protocol
Regiocontrol: chemically locks the 2,3-dicarboxylate pattern before ring closure.

Scalability: Avoids high-dilution conditions typical of some pyrrole functionalizations.
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Versatility: The intermediate diester is a stable "break-point" for purification.

Retrosynthetic Analysis
The target molecule is accessed via the reduction of a diester precursor. The diester is

constructed by condensing a Michael adduct (from methylamine and DMAD) with

chloroacetone.

Figure 1: Retrosynthetic logic for constructing the 1,5-dimethyl-2,3-substituted core.
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Detailed Experimental Protocol
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Phase 1: Synthesis of Dimethyl 1,5-dimethyl-1H-pyrrole-
2,3-dicarboxylate
This phase constructs the pyrrole ring with the required oxidation state at C2 and C3.

Reagents:

Methylamine (2.0 M in THF or Methanol)

Dimethyl Acetylenedicarboxylate (DMAD)[1][2]

Chloroacetone (1-Chloro-2-propanone)

Methanol (Anhydrous)

Triethylamine (Et3N) - Optional acid scavenger

Protocol:

Enamine Formation (Michael Addition):

Charge a reaction vessel with Methanol (10 volumes) and cool to 0°C.

Add Dimethyl Acetylenedicarboxylate (1.0 equiv).

Dropwise, add Methylamine (1.05 equiv) over 30 minutes. Note: The reaction is

exothermic. Maintain internal temperature <10°C to favor the E/Z enamine over

polymerization.

Stir at room temperature for 2 hours. TLC should show consumption of DMAD and

formation of the yellow enamine intermediate (Dimethyl (methylamino)fumarate).

Cyclization (Ring Closure):

To the enamine solution, add Chloroacetone (1.1 equiv) in one portion.

Heat the mixture to Reflux (65°C) for 12–16 hours.
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Mechanism:[3] The nucleophilic

-carbon of the enamine attacks the chloroacetone ketone (or displaces the chloride),
followed by intramolecular condensation of the amine onto the ketone carbonyl.

Monitor by HPLC/TLC. The product (Diester) is less polar than the enamine.

Work-up:

Concentrate the solvent under reduced pressure.[4]

Dissolve the residue in Ethyl Acetate and wash with Water followed by Brine.

Dry over Na2SO4, filter, and concentrate.[3][5]

Purification: Recrystallize from Methanol/Water or purify via flash chromatography

(Hexane/EtOAc gradient).

Checkpoint Data:

Parameter Specification

Appearance Off-white to pale yellow solid

1H NMR (CDCl3)
δ 6.5 (s, 1H, C4-H), 3.8 (s, 3H, N-Me), 3.7 (s,

6H, Esters), 2.2 (s, 3H, C5-Me)

| Yield Target | 60–75% |[4]

Phase 2: Reduction to 1,5-dimethyl-1H-pyrrole-2,3-
dimethanol
This phase reduces the diester functionalities to primary alcohols using Lithium Aluminum

Hydride (LAH).

Reagents:

Precursor: Dimethyl 1,5-dimethyl-1H-pyrrole-2,3-dicarboxylate
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Lithium Aluminum Hydride (LiAlH4) (2.4 M in THF or powder)

Tetrahydrofuran (THF) (Anhydrous, inhibitor-free)

Rochelle's Salt (Potassium Sodium Tartrate) - For quenching

Protocol:

Preparation:

Flame-dry a 3-neck round bottom flask and purge with Argon/Nitrogen.

Charge with Anhydrous THF (15 volumes) and LiAlH4 (3.0 equiv). Safety: LiAlH4 is

pyrophoric. Handle under inert atmosphere.

Cool the suspension to 0°C.

Reduction:

Dissolve the Diester intermediate (1.0 equiv) in minimal anhydrous THF.

Add the diester solution dropwise to the LiAlH4 suspension. Caution: Gas evolution (H2).

Allow the mixture to warm to room temperature, then heat to Reflux (66°C) for 4–6 hours

to ensure complete reduction of both ester groups.

Quenching (Fieser Method):

Cool reaction to 0°C.

Carefully add Water (x mL) (where x = grams of LiAlH4 used).

Add 15% NaOH solution (x mL).

Add Water (3x mL).

Stir vigorously for 30 minutes until a granular white precipitate forms.

Isolation:
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Filter the mixture through a Celite pad to remove aluminum salts.

Wash the cake with hot THF.

Concentrate the filtrate to yield the crude diol.

Purification: The product is polar. Purification via column chromatography (DCM/MeOH

95:5 to 90:10) is recommended.

Reaction Workflow Diagram

Figure 2: Step-by-step reaction workflow from raw materials to purified target.
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Final Product:
1,5-dimethyl-1H-pyrrole-2,3-dimethanol
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Safety & Troubleshooting
Critical Safety Parameters

DMAD (Dimethyl Acetylenedicarboxylate): Potent vesicant and lachrymator. Use only in a

fume hood.

LiAlH4: Reacts violently with water. Ensure all glassware is oven-dried. Have a Class D fire

extinguisher available.

Exotherms: The initial reaction of amine with DMAD is highly exothermic. Control

temperature to prevent runaway polymerization.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Yield in Step 1 Polymerization of DMAD

Ensure temperature is kept

<10°C during amine addition.

Add amine slowly.

Incomplete Cyclization Enamine geometry incorrect
Extend reflux time; ensure

Methanol is anhydrous.

Aluminum Emulsion Improper quenching

Use Rochelle's salt solution

instead of Fieser method if

emulsion persists. Stir longer.

Product Instability Pyrrole oxidation

Store final product under

Nitrogen/Argon at -20°C.

Pyrrole methanols can be acid-

sensitive (polymerization).
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Context: Authoritative text on pyrrole reactivity and substituent effects (Vilsmeier vs. Ring
Closure).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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